Cas no 62668-40-0 (2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-)

• Product name: 2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
• CAS No: 62668-40-0
• MF: C₁₁H₂₀O₃
• MW: 200.2747
• CID: 435959
• PubChem ID: 12326723

2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
• 5-(butoxymethyl)-3-ethyloxolan-2-one
• 5-(Butoxymethyl)-3-ethyloxolan-2-one (non-preferred name)
• DTXSID30489682
• 62668-40-0

• Inchi： InChI=1S/C11H20O3/c1-3-5-6-13-8-10-7-9(4-2)11(12)14-10/h9-10H,3-8H2,1-2H3
• InChI Key： PODQFOLUHRVFRG-UHFFFAOYSA-N
• SMILES： CCCCOCC1CC(C(=O)O1)CC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53